Cas no 129047-59-2 (4-[1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)propan-2-yl]benzamide)
129047-59-2 structure
Product Name:4-[1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)propan-2-yl]benzamide
CAS No:129047-59-2
MF:C16H10F6N2O3
MW:392.252624988556
MDL:MFCD03844753
CID:867856
Update Time:2023-08-02
4-[1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)propan-2-yl]benzamide Chemical and Physical Properties
Names and Identifiers
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- 2-(3-Nitrophenyl)-2-(4-carbaMoylphenyl)hexaflluoropropane
- 2-(3-Nitrophenyl)-2-(4-carbamoylphenyl)hexafluoroproppane
- 4-(1,1,1,3,3,3-hexafluoro-2-(3-nitrophenyl)propan-2-yl)benzamide
- 4-[1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)propan-2-yl]benzamide
-
- MDL: MFCD03844753
- Inchi: 1S/C16H10F6N2O3/c17-15(18,19)14(16(20,21)22,10-6-4-9(5-7-10)13(23)25)11-2-1-3-12(8-11)24(26)27/h1-8H,(H2,23,25)
- InChI Key: MILRBEPSRWUGAO-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(C(N)=O)=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 550
- Topological Polar Surface Area: 88.9
4-[1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)propan-2-yl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB144327-1 g |
2-(3-Nitrophenyl)-2-(4-carbamoylphenyl)hexafluoropropane, 97%; . |
129047-59-2 | 97% | 1 g |
€92.40 | 2023-07-20 | |
| abcr | AB144327-5 g |
2-(3-Nitrophenyl)-2-(4-carbamoylphenyl)hexafluoropropane, 97%; . |
129047-59-2 | 97% | 5 g |
€224.70 | 2023-07-20 | |
| abcr | AB144327-1g |
2-(3-Nitrophenyl)-2-(4-carbamoylphenyl)hexafluoropropane, 97%; . |
129047-59-2 | 97% | 1g |
€82.00 | 2025-02-17 | |
| abcr | AB144327-5g |
2-(3-Nitrophenyl)-2-(4-carbamoylphenyl)hexafluoropropane, 97%; . |
129047-59-2 | 97% | 5g |
€209.00 | 2025-02-17 |
4-[1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)propan-2-yl]benzamide Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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